Cas no 7356-00-5 (1,2-Propanediamine,N1-(2-aminopropyl)-)

• Product Name: 1,2-Propanediamine,N1-(2-aminopropyl)-
• CAS No: 7356-00-5
• MF: C₆H₁₇N₃
• MW: 131.219280958176
• CID: 565771
• PubChem ID: 96199
• Update Time: 2025-04-19

1,2-Propanediamine,N1-(2-aminopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediamine,N1-(2-aminopropyl)-
• 1-N-(2-aminopropyl)propane-1,2-diamine
• BIS(2-AMINOPROPYL)AMINE
• 2,2'-diamino-2,2'-dimethyldiethylamine
• 2,2'-dimethylbis(2-aminoethyl)amine
• bis[2-aminopropyl]amine
• di-(2-aminopropyl)amine
• EINECS 230-885-0
• N-(2-aminopropyl)propane-1,2-diamine
• N1-(2-aminopropyl)propane-1,2-diamine
• 2,6-DIMETHYLDIETHYLENETRIAMINE
• NSC 59727
• 1,2-Propanediamine, N(1)-(2-aminopropyl)-
• 7356-00-5
• NSC-59727
• N~1~-(2-Aminopropyl)-1,2-propanediamine
• NSC59727
• WIFVBBXWAWZSJA-UHFFFAOYSA-N
• AKOS006342742
• DTXSID60994335
• 1,2-Propanediamine, N1-(2-aminopropyl)-
• AI3-14850
• N~1~-(2-Aminopropyl)propane-1,2-diamine
• NS00043214
• SCHEMBL866129
• FT-0636449

• Inchi： 1S/C6H17N3/c1-5(7)3-9-4-6(2)8/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key： WIFVBBXWAWZSJA-UHFFFAOYSA-N
• SMILES： N(CC(C)N)CC(C)N

Computed Properties

• Exact Mass: 131.14200
• Monoisotopic Mass: 131.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 57.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 0.908
• Boiling Point: 209.9°C at 760 mmHg
• Flash Point: 91.1°C
• Refractive Index: 1.471
• PSA: 64.07000
• LogP: 1.06190